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Compound of Interest

Compound Name: 1-Methylpyridinium chloride

Cat. No.: B126416 Get Quote

Essential Safety and Handling Guide for 1-
Methylpyridinium Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Methylpyridinium chloride. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing risks associated with this compound.

Hazard Identification and Immediate Precautions
1-Methylpyridinium chloride is classified as toxic if swallowed and can cause skin and

serious eye irritation.[1][2][3] All personnel must read and understand the Safety Data Sheet

(SDS) before handling this chemical.

Key Hazards:

Acute Oral Toxicity: Toxic if swallowed.[1][2][3][4]

Skin Irritation: Causes skin irritation.[1][2]

Eye Irritation: Causes serious eye irritation.[1][2][3]
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The selection of appropriate PPE is the first line of defense against exposure. The following

PPE is mandatory when handling 1-Methylpyridinium chloride:

Protection Type Specific Recommendations Rationale

Eye and Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH-approved safety

goggles.[5][6] A face shield

should be worn if there is a

splash hazard.[6]

To prevent eye contact which

can cause serious irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

before use.[5][7] A lab coat or

impervious clothing is required

to prevent skin contact.[5][6]

To avoid direct contact with

skin, which can cause irritation.

Respiratory Protection

Not typically required when

handled in a well-ventilated

area or fume hood. If dust

formation is likely or ventilation

is inadequate, a

NIOSH/MSHA-approved

respirator should be worn.[6]

To prevent inhalation of dust or

aerosols.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Receiving and Storage:

Upon receipt, inspect the container for damage or leaks.

Store in a cool, dry, and well-ventilated place away from incompatible materials.[5][8]

Keep the container tightly closed.[5][8] The compound is hygroscopic.[2]

Store at room temperature.[2][6]
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3.2. Handling and Use:

All handling of 1-Methylpyridinium chloride should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[5][7]

Avoid contact with skin, eyes, and clothing.[5][6][8]

Avoid the formation of dust and aerosols.[5]

Do not eat, drink, or smoke in the handling area.[3][4][6]

Wash hands thoroughly after handling.[5][6]

3.3. First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do not induce

vomiting.[2][3][4][5]

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician if

irritation persists.[5]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

Disposal Plan
Dispose of 1-Methylpyridinium chloride and any contaminated materials as hazardous

waste.[2][3][4][8]

Follow all local, state, and federal regulations for hazardous waste disposal.

Keep in suitable, closed containers for disposal.[5]

Quantitative Data Summary
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Property Value Source

CAS Number 7680-73-1 [9]

Molecular Formula C6H8ClN [1][9]

Molecular Weight 129.59 g/mol [1][9]

Appearance
White to almost white powder

or crystal
[2][4]

Melting Point 138-144 °C [2][4]

GHS Hazard Class

Acute Toxicity, Oral (Category

3), Skin Irritation (Category 2),

Eye Irritation (Category 2)

[1]

Emergency Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a spill of 1-
Methylpyridinium chloride.
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Workflow for 1-Methylpyridinium Chloride Spill

Immediate Actions

Assessment & PPE

Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Isolate the Spill Area

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

Contain the Spill with Inert Absorbent Material

Carefully Sweep or Scoop into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Complete a Spill Report

Click to download full resolution via product page

Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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